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Compound of Interest

Compound Name: alpha-Cadinol

Cat. No.: B1244880 Get Quote

An In-depth Technical Guide to the Chemical and Physical Properties of alpha-Cadinol

For Researchers, Scientists, and Drug Development Professionals

Introduction
Alpha-Cadinol is a naturally occurring sesquiterpenoid alcohol found in the essential oils of a

variety of plants. As a member of the cadinane sesquiterpenoid class, it is characterized by a

bicyclic carbon framework. This technical guide provides a comprehensive overview of the

chemical and physical properties of alpha-Cadinol, details on experimental protocols for its

isolation and analysis, and insights into its biological activities. The information presented

herein is intended to support research and development efforts in fields such as

phytochemistry, pharmacology, and drug discovery.

Chemical and Physical Properties
The chemical and physical properties of alpha-Cadinol are summarized in the tables below.

This data has been compiled from various reputable chemical databases and scientific

literature, providing a solid foundation for experimental design and computational modeling.
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Property Value

IUPAC Name
(1R,4S,4aR,8aR)-1,6-dimethyl-4-propan-2-yl-

3,4,4a,7,8,8a-hexahydro-2H-naphthalen-1-ol

Synonyms
(-)-α-Cadinol, 10α-hydroxy-4-cadinene, Cadin-4-

en-10-ol

CAS Number 481-34-5

Molecular Formula C₁₅H₂₆O

Molecular Weight 222.37 g/mol

InChI Key LHYHMMRYTDARSZ-BYNSBNAKSA-N

SMILES
CC1=C[C@H]2--INVALID-LINK--

(C)O">C@@HC(C)C

Physical Properties
Property Value Citation(s)

Physical Description
Solid, white crystalline

appearance.
[1]

Melting Point
73 to 76 °C (163 to 167 °F;

346 to 349 K)
[1]

Boiling Point
302.00 to 304.00 °C @ 760.00

mm Hg
[1]

Density 0.9 ± 0.1 g/cm³

Flash Point 263.00 °F TCC (128.33 °C)

logP (o/w) 4.899 (estimated)

Water Solubility 9.13 mg/L @ 25 °C (estimated)

Solubility

Soluble in alcohol, Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone.

Insoluble in water.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.researchgate.net/post/How_to_isolate_terpenes_and_sesquiterpenes_from_essential_oil
https://www.researchgate.net/post/How_to_isolate_terpenes_and_sesquiterpenes_from_essential_oil
https://www.researchgate.net/post/How_to_isolate_terpenes_and_sesquiterpenes_from_essential_oil
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1244880?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
The following sections detail representative methodologies for the isolation, purification, and

analysis of alpha-Cadinol from natural sources. These protocols are based on established

techniques for the study of sesquiterpenoids from essential oils.

Extraction of Essential Oil from Plant Material
A common method for the extraction of essential oils containing alpha-Cadinol is hydro-

distillation.

Plant Material Preparation: The plant material (e.g., leaves, stems, or roots) is air-dried in the

shade to reduce moisture content and then coarsely ground to increase the surface area for

extraction.

Hydro-distillation: 200g of the dried, powdered plant material is placed in a Clevenger-type

apparatus.[2] The material is then subjected to hydro-distillation for a period of 3 hours.[2]

The volatile compounds, including alpha-Cadinol, are carried over with the steam,

condensed, and collected.

Oil-Water Separation: The collected distillate, a mixture of essential oil and water, is

separated. The essential oil layer is collected and dried over anhydrous sodium sulfate to

remove any residual water.[2]

Isolation of alpha-Cadinol by Column Chromatography
Fractionation of the crude essential oil is necessary to isolate individual components like alpha-
Cadinol. Column chromatography is a widely used technique for this purpose.

Stationary Phase: Silica gel 60 is typically used as the stationary phase in the column.

Mobile Phase: A gradient elution system is employed, starting with a non-polar solvent like n-

hexane and gradually increasing the polarity by adding a more polar solvent such as ethyl

acetate.

Fraction Collection: The essential oil is loaded onto the top of the silica gel column. The

mobile phase is then passed through the column, and fractions are collected sequentially.
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Monitoring: The separation is monitored by Thin Layer Chromatography (TLC) of the

collected fractions. Fractions showing similar TLC profiles are pooled together.

Isolation: The fractions containing alpha-Cadinol, as identified by comparison with a

standard or by further analytical techniques, are combined and the solvent is evaporated to

yield the isolated compound.

Analysis by Gas Chromatography-Mass Spectrometry
(GC-MS)
GC-MS is the gold standard for the identification and quantification of volatile compounds like

alpha-Cadinol in essential oils.[3]

Instrumentation: A GC-MS system equipped with a suitable capillary column (e.g., Rtx-1MS)

is used.[4]

Carrier Gas: Helium is typically used as the carrier gas at a constant flow rate.[4]

Injection: A small volume (e.g., 1 µL) of the essential oil or isolated fraction, often diluted in a

suitable solvent, is injected into the GC.[3]

Temperature Program: The oven temperature is programmed to ramp from an initial low

temperature (e.g., 70 °C) to a final high temperature (e.g., 270 °C) at a specific rate (e.g., 2

°C/min).[3]

Mass Spectrometry: The separated compounds are ionized (typically by electron impact) and

the resulting mass fragments are detected.

Identification: The identification of alpha-Cadinol is achieved by comparing its mass

spectrum and retention index with those of a reference standard or with data from spectral

libraries such as NIST and Wiley.[3]

Structure Elucidation by Nuclear Magnetic Resonance
(NMR) Spectroscopy
NMR spectroscopy is a powerful tool for the definitive structure elucidation of isolated natural

products.
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Sample Preparation: A small amount of the purified alpha-Cadinol is dissolved in a

deuterated solvent (e.g., CDCl₃).

1D NMR: ¹H NMR and ¹³C NMR spectra are acquired to determine the number and types of

protons and carbons in the molecule.

2D NMR: A suite of 2D NMR experiments, including COSY (Correlation Spectroscopy),

HSQC (Heteronuclear Single Quantum Coherence), and HMBC (Heteronuclear Multiple

Bond Correlation), are performed to establish the connectivity of atoms within the molecule.

Structure Determination: The collective data from these NMR experiments allows for the

unambiguous assignment of the chemical structure of alpha-Cadinol.

Mandatory Visualizations
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Caption: Workflow for the isolation and analysis of alpha-Cadinol.
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Proposed Antifungal Mechanism of Action
While the specific molecular targets of alpha-Cadinol are still under investigation, a general

mechanism for the antifungal activity of sesquiterpenoids involves the disruption of the fungal

cell membrane.
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Caption: Proposed mechanism of antifungal action for sesquiterpenoids.

Biological Activities
Alpha-Cadinol has been reported to exhibit a range of biological activities, making it a

compound of interest for further pharmacological investigation.

Antifungal Activity: Alpha-Cadinol has demonstrated activity against various fungal species.

[5] Its mechanism of action is thought to involve the disruption of the fungal cell membrane's

integrity, potentially by interacting with ergosterol, a key component of fungal cell

membranes.[6]

Hepatoprotective Activity: Some studies suggest that alpha-Cadinol may possess properties

that protect the liver from damage.
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Anticancer Potential: Preliminary studies have shown that extracts containing alpha-Cadinol
can reduce the viability of certain cancer cell lines, such as MCF-7 (breast cancer) and HCT-

116 (colon cancer).[4] However, the specific signaling pathways involved in its anticancer

effects have not yet been fully elucidated.

Potential for Tuberculosis Treatment: It has been proposed as a possible therapeutic agent

against drug-resistant tuberculosis, although further research is required to validate this

potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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